Cas no 827597-40-0 (1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]-)

1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]- structure
827597-40-0 structure
Product name:1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]-
CAS No:827597-40-0
MF:C26H23N7O3
MW:481.505924463272
CID:683501

1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1-isoquinolinyl)-4-[[4-methoxy-7-(1H-1,2,4-triazol-3-yl)-1H-indol-3-yl]oxoacetyl]-
    • 1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]-
    • Inchi: 1S/C26H23N7O3/c1-36-20-7-6-18(24-29-15-30-31-24)22-21(20)19(14-28-22)23(34)26(35)33-12-10-32(11-13-33)25-17-5-3-2-4-16(17)8-9-27-25/h2-9,14-15,28H,10-13H2,1H3,(H,29,30,31)
    • InChI Key: IBCYIRGPXHOOQR-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2C3=C(C=CC=C3)C=CN=2)CC1)(=O)C(C1C2=C(NC=1)C(C1NN=CN=1)=CC=C2OC)=O

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